Cas no 992-42-7 (3-Hexadecanoyloxy-5-(hydroxymethyl)-2-methylpyridin-4-ylmethyl Hexadecanoate)

• Product Name: 3-Hexadecanoyloxy-5-(hydroxymethyl)-2-methylpyridin-4-ylmethyl Hexadecanoate
• CAS No: 992-42-7
• MF: C₄₀H₇₁NO₅
• MW: 645.995453119278
• CID: 797536
• PubChem ID: 87575475
• Update Time: 2025-10-13

3-Hexadecanoyloxy-5-(hydroxymethyl)-2-methylpyridin-4-ylmethyl Hexadecanoate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,5-(hydroxymethyl)-2-methyl-4-[[(1-oxohexadecyl)oxy]methyl]-3-pyridinyl ester
• Pyridoxine 3,4-Dipalmitate
• [3-hexadecanoyloxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl hexadecanoate
• Pyridoxol 4,5-dipalmitate
• P1395
• Pyridoxine 3 pound not4-Dipalmitate
• FT-0633208
• CS-0185925
• D92123
• HY-W127730
• DTXSID70436357
• 992-42-7
• PDJVTEPEYIYVJW-UHFFFAOYSA-N
• [3-(hexadecanoyloxy)-5-(hydroxymethyl)-2-methylpyridin-4-yl]methyl hexadecanoate
• DB-057769
• 3-Hexadecanoyloxy-5-(hydroxymethyl)-2-methylpyridin-4-ylmethyl Hexadecanoate

• MDL： MFCD01632152
• Inchi： 1S/C40H71NO5/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-38(43)45-34-37-36(33-42)32-41-35(3)40(37)46-39(44)31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h32,42H,4-31,33-34H2,1-3H3
• InChI Key： PDJVTEPEYIYVJW-UHFFFAOYSA-N
• SMILES： O(CC1C(CO)=CN=C(C)C=1OC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 679.53900
• Monoisotopic Mass: 645.53322437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 34
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 88.0 to 92.0 deg-C
• PSA: 148.18000
• LogP: 10.65060
• Solubility: Not determined